Cas no 1003587-66-3 (2-methoxy-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine)

• Product Name: 2-methoxy-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
• CAS No: 1003587-66-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1095906
• PubChem ID: 58006380
• Update Time: 2025-10-30

2-methoxy-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-tetrahydro-2-methoxy-5H-Pyrido[2,3-d]azepine
• 2-methoxy-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
• 2-methoxy-6,7,8,9-tetrahydro-5H-pyrido[2,3-d]azepine
• SCHEMBL4009744
• CS-0104841
• ASXNHDUKISMVPJ-UHFFFAOYSA-N
• D76482
• 1003587-66-3

• Inchi： 1S/C10H14N2O/c1-13-10-3-2-8-4-6-11-7-5-9(8)12-10/h2-3,11H,4-7H2,1H3
• InChI Key： ASXNHDUKISMVPJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(CCNCC2)N=1

Computed Properties

• Exact Mass: 178.110613g/mol
• Monoisotopic Mass: 178.110613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.23g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 34.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on 2-methoxy-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine

Introduction to 2-Methoxy-5H,6H,7H,8H,9H-Pyrido[2,3-d]azepine (CAS No. 1003587-66-3)

2-Methoxy-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine (CAS No. 1003587-66-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₁H₁₁N₂O, and it has a molecular weight of approximately 187.21 g/mol.

The structure of 2-methoxy-5H,6H,7F,8H,9H-pyrido[2,3-d]azepine consists of a pyrido[2,3-d]azepine core with a methoxy group attached to the 2-position. This structural arrangement imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

In recent years, there has been a growing interest in the synthesis and biological evaluation of pyrido[2,3-d]azepine derivatives due to their potential therapeutic applications. These compounds have been investigated for their anti-inflammatory, anti-cancer, and neuroprotective properties. The methoxy group in 2-methoxy-5H,6H,7F,8H,9H-pyrido[2,3-d]azepine plays a crucial role in modulating its biological activity by influencing its lipophilicity and receptor binding affinity.

One of the key areas of research involving 2-methoxy-5H,6H,7F,8H,9H-pyrido[2,3-d]azepine is its potential as an anti-cancer agent. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 2-methoxy-5H,6H,7F,8H,9H-pyrido[2,3-d]azepine effectively inhibits the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest.

The mechanism of action of 2-methoxy-5H,6H,7F,8H,9H-pyrido[2,3-d]azepine in cancer cells is not yet fully understood. However, preliminary studies suggest that it may target multiple signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the activation of the PI3K/AKT signaling pathway, which is frequently dysregulated in many types of cancer.

Beyond its anti-cancer properties, 2-methoxy-5H,6H,7F,8H,9H-pyrido[2，3-d]azepine has also been explored for its neuroprotective effects. Research indicates that this compound may have potential therapeutic applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A study published in the Journal of Neurochemistry found that 2-methoxy-5H，6，7，8，9-pyrido[2，3-d]azepine protects neurons from oxidative stress-induced damage by upregulating antioxidant enzymes and reducing inflammation.

The synthesis of 2-methoxy-5，6，7，8，9-pyrido[2，3-d]azepine involves several steps and can be achieved through various synthetic routes. One common approach is the condensation of 4-chloroquinoline with an appropriate amine followed by methylation to introduce the methoxy group. The choice of synthetic method depends on factors such as yield optimization and scalability for industrial production.

In terms of pharmacokinetics and pharmacodynamics (PK/PD), 2-methoxy-5，6，7，8，9-pyrido[2，3-d]azepine has shown favorable properties. It exhibits good oral bioavailability and a reasonable half-life in preclinical studies. These characteristics make it a promising candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methoxy-5，6，7，8，9-pyrido[2，3-d]azepine in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials.

In conclusion, 2-methoxy-5，6，7，8，9-pyrido[2，3-d]azepine (CAS No. 1003587-66-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in drug development. As more data becomes available from clinical trials and further studies, 2-methoxy-5，6，7，8，9-pyrido[2，3-d]azepine may emerge as a valuable tool in the treatment of various diseases.